Cas no 2097937-01-2 (4-tert-butyl-N-{[2-(dimethylamino)pyridin-4-yl]methyl}-2-oxopyrrolidine-3-carboxamide)

• Product name: 4-tert-butyl-N-{[2-(dimethylamino)pyridin-4-yl]methyl}-2-oxopyrrolidine-3-carboxamide
• CAS No: 2097937-01-2
• MF: C₁₇H₂₆N₄O₂
• MW: 318.413943767548
• CID: 5469435

4-tert-butyl-N-{[2-(dimethylamino)pyridin-4-yl]methyl}-2-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-{[2-(dimethylamino)pyridin-4-yl]methyl}-2-oxopyrrolidine-3-carboxamide
• 4-tert-butyl-N-[[2-(dimethylamino)pyridin-4-yl]methyl]-2-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C17H26N4O2/c1-17(2,3)12-10-20-16(23)14(12)15(22)19-9-11-6-7-18-13(8-11)21(4)5/h6-8,12,14H,9-10H2,1-5H3,(H,19,22)(H,20,23)
• InChI Key： MWBOMAKOIMBVTF-UHFFFAOYSA-N
• SMILES： O=C1C(C(NCC2C=CN=C(C=2)N(C)C)=O)C(CN1)C(C)(C)C

Computed Properties

• Exact Mass: 318.20557608 g/mol
• Monoisotopic Mass: 318.20557608 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.3
• Molecular Weight: 318.4

Additional information on 4-tert-butyl-N-{[2-(dimethylamino)pyridin-4-yl]methyl}-2-oxopyrrolidine-3-carboxamide

Chemical Profile of 4-tert-butyl-N-{[2-(dimethylamino)pyridin-4-yl]methyl}-2-oxopyrrolidine-3-carboxamide (CAS No. 2097937-01-2)

4-tert-butyl-N-{[2-(dimethylamino)pyridin-4-yl]methyl}-2-oxopyrrolidine-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2097937-01-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a tert-butyl substituent, a dimethylamino group, and a pyridin-4-yl moiety linked to a pyrrolidine core. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structure of 4-tert-butyl-N-{[2-(dimethylamino)pyridin-4-yl]methyl}-2-oxopyrrolidine-3-carboxamide is notable for its potential to interact with biological targets in multiple ways. The tert-butyl group contributes to steric hindrance, which can be strategically employed to modulate binding affinity and selectivity. Meanwhile, the dimethylamino moiety serves as a hydrogen bond acceptor and can enhance solubility, crucial for pharmacokinetic considerations. The pyridin-4-yl group is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to engage in hydrogen bonding and π-stacking interactions with biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs), which are often challenging targets for drug intervention. The chemical scaffold of 4-tert-butyl-N-{[2-(dimethylamino)pyridin-4-yl]methyl}-2-oxopyrrolidine-3-carboxamide exhibits features that suggest its potential utility in this area. Specifically, the combination of the pyrrolidine ring, the pyridine derivative, and the amine functionalities may facilitate interactions with specific residues on protein surfaces, thereby influencing PPIs relevant to various diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyridine moiety, in particular, has been extensively studied for its role in modulating neurotransmitter systems. For instance, derivatives of pyridine have shown promise as acetylcholinesterase inhibitors, which are critical for managing cognitive decline associated with neurodegenerative diseases such as Alzheimer's disease. The presence of the dimethylamino group further enhances the likelihood of this compound interacting with neurotransmitter receptors or enzymes, making it a candidate for further investigation.

Furthermore, the structural features of 4-tert-butyl-N-{[2-(dimethylamino)pyridin-4-yl]methyl}-2-oxopyrrolidine-3-carboxamide may contribute to its ability to cross the blood-brain barrier (BBB), a critical requirement for any therapeutic agent targeting neurological conditions. The balance between lipophilicity and polarizability provided by the combination of the tert-butyl group, the pyridine ring, and the polar amide functionality suggests that this compound may possess an optimal pharmacokinetic profile for BBB penetration.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for novel bioactive compounds. By leveraging techniques such as molecular docking and virtual screening, researchers can rapidly assess the potential binding affinity of molecules like 4-tert-butyl-N-{[2-(dimethylamino)pyridin-4-yl]methyl}-2-oxopyrrolidine-3-carboxamide to target proteins. These computational approaches have already identified several promising candidates that warrant further experimental validation.

The synthesis of this compound presents an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such intricate molecules. Techniques such as multi-step organic synthesis combined with catalytic transformations have allowed chemists to construct complex scaffolds with high precision. Additionally, advances in automated synthesis platforms have reduced both the time and cost associated with producing these compounds on a scalable basis.

In conclusion, 4-tert-butyl-N-{[2-(dimethylamino)pyridin-4-yl]methyl}-2-oxopyrrolidine-3-carboxamide (CAS No. 2097937-01-2) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological disorders and other diseases where modulating PPIs is relevant. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.